Ethinyl Estradiol Dimer Impurity 2
Ethinyl Estradiol Dimer Impurity 2
Brand Name:
Vulcanchem
CAS No.:
303014-91-7
VCID:
VC0213400
InChI:
InChI=1S/C40H46O4/c1-5-39(42)19-15-33-30-10-7-24-21-26(9-12-27(24)28(30)13-17-37(33,39)3)44-36-23-32-25(22-35(36)41)8-11-31-29(32)14-18-38(4)34(31)16-20-40(38,43)6-2/h1-2,9,12,21-23,28-31,33-34,41-43H,7-8,10-11,13-20H2,3-4H3/t28-,29+,30-,31-,33+,34+,37+,38+,39+,40+/m1/s1
SMILES:
CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC5=C(C=C6CCC7C(C6=C5)CCC8(C7CCC8(C#C)O)C)O
Molecular Formula:
C40H46O4
Molecular Weight:
Ethinyl Estradiol Dimer Impurity 2
CAS No.: 303014-91-7
Reference Standards
VCID: VC0213400
Molecular Formula: C40H46O4
Molecular Weight:
| CAS No. | 303014-91-7 |
|---|---|
| Product Name | Ethinyl Estradiol Dimer Impurity 2 |
| Molecular Formula | C40H46O4 |
| IUPAC Name | (8R,9S,13S,14S,17R)-17-ethynyl-2-[[(8R,9S,13S,14S,17R)-17-ethynyl-17-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl]oxy]-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C40H46O4/c1-5-39(42)19-15-33-30-10-7-24-21-26(9-12-27(24)28(30)13-17-37(33,39)3)44-36-23-32-25(22-35(36)41)8-11-31-29(32)14-18-38(4)34(31)16-20-40(38,43)6-2/h1-2,9,12,21-23,28-31,33-34,41-43H,7-8,10-11,13-20H2,3-4H3/t28-,29+,30-,31-,33+,34+,37+,38+,39+,40+/m1/s1 |
| SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC5=C(C=C6CCC7C(C6=C5)CCC8(C7CCC8(C#C)O)C)O |
| Appearance | Purity:95.6%White solid |
| PubChem Compound | 101064273 |
| Last Modified | Nov 11 2021 |
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